N-[(3S,4R)-6-Cyano-3,4-dihydro-3-hydroxy-2,2-dimethyl-2H-1-benzopyran-4-YL]-N-hydroxyacetamide

• IUPAC Name: N-[(3S,4R)-6-cyano-3-hydroxy-2,2-dimethyl-3,4-dihydrochromen-4-yl]-N-hydroxyacetamide
• InChI: InChI=1S/C14H16N2O4/c1-8(17)16(19)12-10-6-9(7-15)4-5-11(10)20-14(2,3)13(12)18/h4-6,12-13,18-19H,1-3H3/t12-,13+/m1/s1
• InChI Key: IWTCFIIOUXJOOV-OLZOCXBDSA-N
• Canonical SMILES: CC(=O)N(C1C(C(OC2=C1C=C(C=C2)C#N)(C)C)O)O
• Isomeric SMILES: CC(=O)N([C@H]1[C@@H](C(OC2=C1C=C(C=C2)C#N)(C)C)O)O
• Molecular Formula: C14H16N2O4
• DSSTOX Substance ID: DTXSID80155562
• Molecular Weight: 276.29 g/mol
• CAS RN: 127408-31-5

Description

Y-26763 is an activator of ATP-sensitive potassium (KATP) channels. It increases the frequency of KATP channel openings in the presence of ATP and activates KATP channel currents in isolated human β-cells when used at a concentration of 200 μM. It also inhibits increases in intracellular calcium induced by histamine or norepinephrine in isolated rabbit mesenteric artery smooth muscle in a concentration-dependent manner. Y-26763 induces relaxation in isolated precontracted rat aortic rings (IC50 = 0.027 μM). It decreases mean blood pressure in spontaneously hypertensive rats when administered intravenously at a dose of 0.03 mg/kg, an effect that can be reversed by glibenclamide.
Y-26763 is Kir6 (KATP) channel opener and active metabolite of Y-27152. Y-26763 protects the canine heart from a stunning injury through opening of the KATP channels. Y-26763 protects the working rat myocardium from ischemia/reperfusion injury through opening of KATP channels. Y-26763 activated K(ATP) channels in a reversible manner with a similar activity to diazoxide. Y-26763-induced inhibition of insulin release is dependent upon the activation of K(ATP) channels in human beta-cells.

Scientific Research Applications

Green Chemistry Synthesis

• Eco-Friendly Synthesis Methods : Cyanoacetamides, related to the compound , have been synthesized using green chemistry approaches, including microwave and ultrasound irradiation as eco-friendly energy sources. These methods offer advantages in yields and reaction times compared to traditional methods (Al‐Zaydi, 2009).

Pharmaceutical Research

• Antihypertensive Activity : Research has shown the antihypertensive activity of similar compounds, specifically 4-(cyclic amido)-2H-1-benzopyrans, in spontaneously hypertensive rats. The study explores various structural aspects affecting the blood pressure lowering activity (Ashwood et al., 1986).

Molecular Structure and Properties

• Structural Analysis : Studies have been conducted on benzopyran-based compounds with similar structures, revealing details about their molecular configuration, hydrogen bonding, and potential as potassium-channel openers with cardiovascular therapeutic activities (Yoon, Yoo, & Shin, 1998).

Chemoselective Acetylation

• Intermediate for Antimalarial Drugs : N-(2-Hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs, has been studied for its chemoselective monoacetylation using immobilized lipase, highlighting the process optimization, mechanism, and kinetics (Magadum & Yadav, 2018).

Novel Compound Synthesis

• Synthesis of Heterocyclic Compounds : Research has been focused on the synthesis of novel heterocyclic compounds using cyanoacetamides as precursors. These studies explore different synthesis methods and the potential pharmaceutical applications of the resulting compounds (Bialy & Gouda, 2011).

Fluorescence Sensing

• Fluorescence Active Compounds : Research on the synthesis of biologically important, fluorescence active compounds using cyanoacetamide derivatives has been conducted. These compounds demonstrate potential in fluorescence sensing of Fe(III) ions (Maity, Kundu, & Pramanik, 2015).